8-Hydroxy-3,4,5-trimethyl-6-oxo-4,6-dihydro-3H-isochromene-7-carboxylic acid

• IUPAC Name: 6-hydroxy-3,4,5-trimethyl-8-oxo-3,4-dihydroisochromene-7-carboxylic acid
• InChI: InChI=1S/C13H14O5/c1-5-7(3)18-4-8-9(5)6(2)11(14)10(12(8)15)13(16)17/h4-5,7,14H,1-3H3,(H,16,17)
• InChI Key: CBGDIJWINPWWJW-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC=C2C1=C(C(=C(C2=O)C(=O)O)O)C)C
• Molecular Formula: C13H14O5
• Molecular Weight: 250.25 g/mol

Description

8-Hydroxy-3,4,5-trimethyl-6-oxo-4,6-dihydro-3H-isochromene-7-carboxylic acid, also known as antimycin, belongs to the class of organic compounds known as benzopyrans. It is a type of isochromene.

Molecular Structure Analysis

The molecular formula of this compound is C13H14O5. Its canonical SMILES representation is CC1C(C)OC=C2C1=C(C)C(C(=C2O)C(=O)O)=O. The average mass is 250.247 Da and the monoisotopic mass is 250.084122 Da.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 250.25. The exact physical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

• Biotechnological Production of Carboxylic Acids : Microbiologically produced oxo- and hydroxycarboxylic acids, including isochromene derivatives, are valuable for organic synthesis, providing new chiral entities for total synthesis and pharmaceutical research (Aurich et al., 2012).

• Synthesis of Isochromene Derivatives for Biologically Active Compounds : Compounds similar to 8-Hydroxy-3,4,5-trimethyl-6-oxo-4,6-dihydro-3H-isochromene-7-carboxylic acid have been synthesized for their potential as intermediates in the creation of biologically active compounds (Zhu et al., 2014).

• Antitumor Agents Synthesis : Synthesis methods involving similar isochromene structures have been developed for potential use in antitumor agents (Mondal et al., 2003).

• Fluorescence Properties in Solid State : Research has been conducted on benzo[c]coumarin carboxylic acids, closely related to isochromene carboxylic acids, for their fluorescence properties in the solid state, which can have applications in materials science (Shi et al., 2017).

• Antibacterial Agents : Pyridonecarboxylic acids, with structural similarities to isochromene carboxylic acids, have been studied for their use as antibacterial agents, demonstrating significant medical applications (Egawa et al., 1984).

• Bioactive Compound Isolation from Fungi : A study identified compounds including a variant of this compound from Aspergillus aculeatus, indicating its presence in natural products and potential bioactivity (Xu Ya, 2015).

Safety and Hazards

This compound is a mycotoxin found in grains and animal feed that can cause kidney toxicity. It exhibits genotoxic, embryotoxic, and teratogenic properties. It is a potent mycotoxin in rice grains.